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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Magnesium chlorate (Mg(ClO₃)₂) is a powerful oxidizing agent commonly encountered as a

white, deliquescent crystalline solid or powder.[1][2] It is highly soluble in water and acetone.[3]

Due to its strong oxidizing nature, it poses a significant fire and explosion risk, especially when

in contact with organic materials, heat, or other incompatible substances.[1][4] This document

provides detailed protocols for the safe handling, storage, and emergency procedures related

to magnesium chlorate to minimize risks in a laboratory setting.
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Property Value Reference

Chemical Formula Mg(ClO₃)₂ [3]

Molar Mass 191.20 g/mol [3]

Appearance
White deliquescent crystals or

powder
[1][2][4]

Melting Point
35 °C (95 °F; 308 K)

(hexahydrate)
[3]

Boiling Point
Decomposes at 120 °C (248

°F; 393 K)
[3]

Solubility in water 135 g/100 ml (20 °C) [3]

UN Number 2723 [3]

Hazard Statement Code

May intensify fire; oxidizer H272[5]

Causes skin irritation H315[5]

Causes serious eye irritation H319[5]

May cause respiratory irritation H335[5]

Experimental Protocols
Personal Protective Equipment (PPE)
Before handling magnesium chlorate, ensure the following PPE is worn:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2]

Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected before use.[2] Contaminated clothing may become a fire risk when dry

and should be removed and washed promptly.[1]
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Respiratory Protection: If there is a risk of dust formation or exceeding exposure limits, use a

full-face respirator with an appropriate particulate filter.[2]

Footwear: Closed-toe shoes are mandatory.

Handling Procedures
Ventilation: Handle magnesium chlorate in a well-ventilated area, preferably within a

chemical fume hood to minimize dust inhalation.[2][6]

Avoiding Contamination: Keep combustibles such as wood, paper, and oil away from the

handling area.[1][4] Use spark-proof tools and explosion-proof equipment.[2]

Dispensing: When weighing or transferring the solid, do so carefully to avoid generating dust.

[6]

Heating: Avoid heating magnesium chlorate, as it can decompose explosively.[1]

Decomposition begins at 120 °C, producing magnesium chloride and oxygen.[3][7][8][9][10]

Housekeeping: Maintain good housekeeping practices to prevent the accumulation of dust

on surfaces.[6]

Storage Protocol
Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

[6][11][12] The container should be clearly labeled with the chemical name and hazard

symbols.[11]

Location: Store away from direct sunlight and sources of heat or ignition.[5][6] Do not store

near combustible or flammable materials.[6]

Incompatible Materials: Magnesium chlorate is a strong oxidizer and must be stored

separately from the following substances to prevent violent reactions:

Ammonium salts[2][4]

Powdered metals (e.g., aluminum)[2][4]
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Sulfur, silicon, and sulfides[2][4]

Organic materials and acids[2][4]

Copper(I) sulfide (explosive reaction)[2][4]

Antimony(III) sulfide, arsenic(III) sulfide, tin(II) sulfide, and tin(IV) sulfide (incandescent

reaction)[2][4]

Spill and Waste Disposal
Small Dry Spill:

Evacuate personnel from the immediate area.[2]

Wearing appropriate PPE, use a clean shovel to carefully place the spilled material into a

clean, dry, and covered container.[1][4]

Move the container from the spill area.[1][4]

Large Spill:

Isolate the spill or leak area for at least 25 meters (75 feet) for solids.[1][4]

Consider an initial downwind evacuation for at least 100 meters (330 feet).[1][4]

Use a dust suppressant if necessary and avoid generating dust.[6]

Waste Disposal: Dispose of magnesium chlorate and any contaminated materials in

accordance with local, state, and federal regulations. Do not dispose of it with regular

laboratory waste.

Emergency Procedures
Fire:

In case of a small fire, use water. Do not use dry chemicals, foams, CO₂, or Halon®.[1][4]

For a large fire, flood the area with water from a distance.[1][4]
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If a tank or large container is involved, fight the fire from a maximum distance or use

unmanned hose holders. Cool the containers with flooding quantities of water.[1][4]

Be aware that containers may explode when heated.[1]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate medical

attention.[1][2]

Skin Contact: Immediately flush the skin with running water for at least 20 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Visual Workflow and Logical Relationships
Caption: Workflow for the safe handling and storage of magnesium chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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